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Compound of Interest

Compound Name: 2-Phenoxyethyl acrylate

Cat. No.: B1585007

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Phenoxyethyl acrylate (PEA) is a monofunctional aromatic acrylate monomer utilized in a
variety of applications, notably in the formulation of polymers for drug delivery systems,
biomedical devices, and specialty coatings. Its unique chemical structure, characterized by a
flexible ether linkage and a rigid phenyl group, imparts a desirable balance of properties such
as good adhesion, flexibility, and thermal stability to the resulting polymers.[1] This technical
guide provides an in-depth overview of the core physical properties of 2-Phenoxyethyl
acrylate, complete with experimental methodologies and spectroscopic analysis, to support its
application in research and development.

Chemical Structure and Identification

The chemical structure of 2-Phenoxyethyl acrylate is fundamental to understanding its
physical and chemical behavior.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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